Cas no 2172438-45-6 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
• CAS No: 2172438-45-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5772273
• PubChem ID: 165577960
• Update Time: 2025-06-14

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1541188
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid
• 2172438-45-6
• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-17(14-24(30)31)27-23(29)15-26(12-6-7-13-26)28-25(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RYXWVBIGPCJKFK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C)CC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid

Comprehensive Introduction to 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2172438-45-6)

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2172438-45-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclopentylacetamido moiety, and a butanoic acid tail, making it a versatile building block for drug discovery and bioconjugation applications. Researchers increasingly focus on this compound due to its role in developing targeted therapeutics and precision medicine platforms.

The growing demand for Fmoc-protected amino acid derivatives like this compound aligns with trends in AI-driven drug design and high-throughput screening. Recent PubMed studies highlight its utility in creating peptide-based inhibitors for enzyme modulation, particularly in metabolic disease research. The cyclopentyl ring contributes to enhanced metabolic stability compared to linear analogs—a hot topic in oral peptide drug development forums. Analytical techniques such as HPLC purification and LC-MS characterization are essential for quality control, as discussed in recent ACS Journal publications.

From a synthetic chemistry perspective, the CAS 2172438-45-6 compound enables novel solid-phase peptide synthesis (SPPS) strategies. Its carboxylic acid terminus allows efficient coupling with amine-containing molecules via HOBt/DIC activation, while the Fmoc group permits orthogonal deprotection under mild basic conditions. These features make it invaluable for constructing complex peptidomimetics—a frequent search term among medicinal chemists exploring alternatives to traditional biologics.

Stability studies indicate that 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid maintains integrity at -20°C under nitrogen, addressing common storage questions from laboratory users. The compound's chiral center at the cyclopentyl position also sparks interest in stereoselective synthesis communities, particularly for developing GPCR-targeting peptides—a trending subject in neuropharmacology research.

Industrial applications are expanding, with CAS 2172438-45-6 being incorporated into combinatorial chemistry libraries for hit identification. Patent analyses reveal its use in developing anti-inflammatory peptides and cell-penetrating drug carriers. The butanoic acid linker proves particularly valuable for creating PEGylated conjugates, addressing solubility challenges—a persistent pain point in formulation science discussions.

Environmental and safety profiles of this compound follow standard laboratory chemical handling protocols, with SDS data indicating no exceptional hazards—an important consideration for researchers searching for green chemistry alternatives. Recent advancements in flow chemistry techniques have improved its synthetic accessibility, reducing waste generation compared to batch methods.

Future research directions may explore its potential in proteolysis-targeting chimeras (PROTACs) and peptide-drug conjugates (PDCs), two rapidly growing areas in oncology research. The compound's structural modularity allows customization for specific drug delivery systems, making it relevant to nanomedicine applications—a topic generating substantial interest in both academic literature and pharmaceutical industry reports.